2-(3-octenoylamino)ethyl(carbamoylmethyl)sulfide
2-(3-octenoylamino)ethyl(carbamoylmethyl)sulfide
Brand Name:
Vulcanchem
CAS No.:
119637-70-6
VCID:
VC0038603
InChI:
InChI=1S/C24H42N4O4S2/c1-3-5-7-9-11-13-21(29)25-15-17-27-23(31)19-33-34-20-24(32)28-18-16-26-22(30)14-12-10-8-6-4-2/h9-12H,3-8,13-20H2,1-2H3,(H,25,29)(H,26,30)(H,27,31)(H,28,32)/b11-9+,12-10+
SMILES:
CCCCC=CCC(=O)NCCNC(=O)CSSCC(=O)NCCNC(=O)CC=CCCCC
Molecular Formula:
C24H42N4O4S2
Molecular Weight:
514.7 g/mol
2-(3-octenoylamino)ethyl(carbamoylmethyl)sulfide
CAS No.: 119637-70-6
Main Products
VCID: VC0038603
Molecular Formula: C24H42N4O4S2
Molecular Weight: 514.7 g/mol
| CAS No. | 119637-70-6 |
|---|---|
| Product Name | 2-(3-octenoylamino)ethyl(carbamoylmethyl)sulfide |
| Molecular Formula | C24H42N4O4S2 |
| Molecular Weight | 514.7 g/mol |
| IUPAC Name | (E)-N-[2-[[2-[[2-[2-[[(E)-oct-3-enoyl]amino]ethylamino]-2-oxoethyl]disulfanyl]acetyl]amino]ethyl]oct-3-enamide |
| Standard InChI | InChI=1S/C24H42N4O4S2/c1-3-5-7-9-11-13-21(29)25-15-17-27-23(31)19-33-34-20-24(32)28-18-16-26-22(30)14-12-10-8-6-4-2/h9-12H,3-8,13-20H2,1-2H3,(H,25,29)(H,26,30)(H,27,31)(H,28,32)/b11-9+,12-10+ |
| Standard InChIKey | HDVQPKOUWPOSDP-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC/C=C/CC(=O)NCCNC(=O)CSSCC(=O)NCCNC(=O)C/C=C/CCCC |
| SMILES | CCCCC=CCC(=O)NCCNC(=O)CSSCC(=O)NCCNC(=O)CC=CCCCC |
| Canonical SMILES | CCCCC=CCC(=O)NCCNC(=O)CSSCC(=O)NCCNC(=O)CC=CCCCC |
| Synonyms | 2-(3-octenoylamino)ethyl(carbamoylmethyl)sulfide 2-OAECMS |
| PubChem Compound | 6450076 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume